1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,4-dimethylphenyl)methyl]piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[(2,4-dimethylphenyl)methyl]piperazine
• InChI: InChI=1S/C21H26N2O2/c1-16-3-5-19(17(2)11-16)14-23-9-7-22(8-10-23)13-18-4-6-20-21(12-18)25-15-24-20/h3-6,11-12H,7-10,13-15H2,1-2H3
• InChI Key: CXAMJTCAKYRLBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,4-dimethylphenyl)methyl]piperazine is a complex organic compound that features a benzodioxole ring and a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,4-dimethylphenyl)methyl]piperazine typically involves the following steps:

Formation of the Benzodioxole Ring: This can be achieved through the condensation of catechol with formaldehyde.

Piperazine Ring Formation: The piperazine ring can be synthesized by reacting ethylenediamine with diethylene glycol.

Coupling Reactions: The final step involves coupling the benzodioxole and piperazine rings with the 2,4-dimethylphenylmethyl group under specific reaction conditions, often involving catalysts and solvents to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,4-dimethylphenyl)methyl]piperazine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as halides or amines under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,4-dimethylphenyl)methyl]piperazine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmaceutical intermediate.

Industry: Utilized in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism by which 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,4-dimethylphenyl)methyl]piperazine exerts its effects is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, leading to changes in cellular pathways. Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

1-(1,3-Benzodioxol-5-ylmethyl)-4-phenylpiperazine: Similar structure but lacks the 2,4-dimethylphenyl group.

1-(1,3-Benzodioxol-5-ylmethyl)-4-(2-methylphenyl)piperazine: Similar structure with a single methyl group on the phenyl ring.

Uniqueness

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,4-dimethylphenyl)methyl]piperazine is unique due to the presence of both the benzodioxole and 2,4-dimethylphenyl groups, which may confer specific chemical and biological properties not found in similar compounds.